Cas no 2169533-83-7 (4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid
• CAS No: 2169533-83-7
• MF: C₁₁H₁₄ClNO₄S
• MW: 291.75116109848
• CID: 5174306
• PubChem ID: 137963785
• Update Time: 2025-10-12

4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(tert-butoxy)carbonyl]amino}methyl)-5-chlorothiophene-2-carboxylic acid
• 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid

• Inchi： 1S/C11H14ClNO4S/c1-11(2,3)17-10(16)13-5-6-4-7(9(14)15)18-8(6)12/h4H,5H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： AYTZPMWWEBYVBJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(Cl)=C(CNC(OC(C)(C)C)=O)C=1

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid

Comprehensive Overview of 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid (CAS No. 2169533-83-7)

The compound 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid (CAS No. 2169533-83-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a thiophene ring and a tert-butoxycarbonyl (Boc) protecting group, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid is its role as a building block for small-molecule inhibitors and biologically active compounds. The presence of the chloro substituent and the carboxylic acid functionality allows for further derivatization, making it a valuable tool in the design of targeted therapies. Recent studies have explored its utility in the development of compounds with potential anti-inflammatory, antimicrobial, and anticancer properties, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the Boc-protected amine group in 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid offers advantages in terms of stability and reactivity. This feature is particularly relevant in peptide synthesis and the preparation of heterocyclic compounds, which are central to modern drug discovery. The compound's compatibility with various coupling reagents and its ability to undergo selective deprotection under mild conditions make it a preferred choice for chemists working on high-throughput screening and combinatorial chemistry.

In addition to its pharmaceutical applications, 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid has also found use in material science and agrochemical research. Its thiophene core is a common motif in conductive polymers and organic electronics, highlighting its potential in the development of next-generation materials. Furthermore, the compound's structural motifs are being investigated for their role in designing novel pesticides and herbicides, addressing the global demand for sustainable agricultural solutions.

The analytical characterization of 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid typically involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the compound, which is critical for its use in research and industrial applications. Quality control protocols often include rigorous testing for impurities and stability under various storage conditions, reflecting the compound's importance in good manufacturing practices (GMP).

As the demand for custom synthesis and contract research services grows, 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid has become a sought-after product among chemical suppliers. Its availability in bulk quantities and its compatibility with scalable synthetic routes make it a cost-effective option for large-scale production. Companies specializing in fine chemicals and intermediates are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers alike.

Looking ahead, the future of 4-({(tert-butoxy)carbonylamino}methyl)-5-chlorothiophene-2-carboxylic acid appears promising, with ongoing research exploring its potential in emerging fields such as bioconjugation and prodrug design. Its modular structure and functional group diversity position it as a key player in the development of innovative therapeutic agents. As the scientific community continues to uncover new applications for this compound, its relevance in cutting-edge research is expected to grow, solidifying its status as a valuable asset in the chemical and pharmaceutical industries.